tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate, commonly referred to as TBAP, is an organic compound primarily used in the synthesis of a variety of organic compounds. It is a white, crystalline solid that is soluble in polar organic solvents such as methanol, ethanol, and acetone. TBAP is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of TBAP is not well understood. However, it is believed that the compound binds to enzymes, altering their activity and thus influencing the biochemical processes of the cell. TBAP has also been shown to bind to cell membranes, which may affect the permeability of the cell membrane and lead to changes in cell physiology.
Biochemical and Physiological Effects
TBAP has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the inhibition of cell growth, the inhibition of cell death, and the inhibition of cell signaling. Additionally, TBAP has been shown to induce apoptosis and to reduce inflammation.
Advantages and Limitations for Lab Experiments
TBAP has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in organic synthesis. Additionally, it is relatively stable and has a low toxicity. However, TBAP is also relatively insoluble in aqueous solutions and is sensitive to air and light, making it difficult to work with in some experiments.
Future Directions
The potential applications of TBAP are numerous and varied. It could be used in the development of new drugs or agrochemicals, or in the synthesis of new organic compounds. Additionally, it could be used in the study of enzyme kinetics or drug binding. Finally, TBAP could be used in the study of cell signaling pathways and the development of new methods for drug delivery.
Synthesis Methods
TBAP is typically synthesized by the reaction of 3-aminopiperidine-1-carboxylic acid with tert-butyl isocyanate in the presence of a base such as triethylamine. The reaction yields a mixture of the desired product, TBAP, and the by-product tert-butyl isocyanate. The mixture is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
TBAP has been used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme kinetics, and the study of drug binding. TBAP has also been used in the synthesis of novel organic compounds, such as quinolines, indoles, and pyridines. Additionally, it has been used in the synthesis of peptides and proteins, as well as in the synthesis of heterocyclic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 3-(4-chloro-1H-pyrazol-1-yl)piperidine-1-carboxylate with ammonia in ethanol followed by reduction with sodium borohydride.", "Starting Materials": [ "tert-butyl 3-(4-chloro-1H-pyrazol-1-yl)piperidine-1-carboxylate", "ammonia", "ethanol", "sodium borohydride" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-(4-chloro-1H-pyrazol-1-yl)piperidine-1-carboxylate in ethanol.", "Step 2: Add ammonia to the solution and stir at room temperature for several hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for several hours.", "Step 4: Quench the reaction with water and extract the product with ethyl acetate.", "Step 5: Purify the product by column chromatography to obtain tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate." ] } | |
CAS RN |
1201935-54-7 |
Product Name |
tert-butyl 3-(4-amino-1H-pyrazol-1-yl)piperidine-1-carboxylate |
Molecular Formula |
C13H22N4O2 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
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